Cas no 23169-33-7 (9-(2-Hydroxyethyl)guanine)

• Product Name: 9-(2-Hydroxyethyl)guanine
• CAS No: 23169-33-7
• MF: C₇H₉N₅O₂
• MW: 195.178660154343
• CID: 288979
• PubChem ID: 135467399
• Update Time: 2025-05-21

9-(2-Hydroxyethyl)guanine Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-(2-hydroxyethyl)-
• 2-amino-9-(2-hydroxyethyl)-3H-purin-6-one
• 9-(2-HYDROXYETHYL)GUANINE
• 2-amino-9-(2-hydroxy-ethyl)-1,9-dihydro-purin-6-one
• 2-amino-9-(2-hydroxyethyl)-3,9-dihydro-6h-purin-6-one
• 9-(2'-Hydroxyethyl)-2-amino-6-hydroxypurin
• AC1L5YIN
• AC1Q6IAT
• AR-1D8698
• CTK4F1024
• NSC40668
• SureCN350397
• UNII-913B0OP28B
• 913B0OP28B
• 9-(2'-Hydroxyethyl)guanine
• (9-(2-HYDROXYETHYL)GUANINE) [WHO-IP]
• DTXSID80177749
• SCHEMBL350397
• Q27271369
• ACICLOVIR IMPURITY P [EP IMPURITY]
• ACICLOVIR IMPURITY P [WHO-IP]
• AKOS030254228
• HYDROXYETHYL GUANINE [USP IMPURITY]
• Aciclovir impurity P [EP]
• 2-Amino-9-(2-hydroxyethyl)-9H-purin-6-ol
• Guanine, 9-(2-hydroxyethyl)-
• 2-amino-9-(2-hydroxyethyl)-1H-purin-6-one
• NSC-40668
• HYDROXYETHYL GUANINE
• 2-amino-9-(2-hydroxyethyl)-1,9-dihydro-6H-purin-6-one
• 23169-33-7
• DB-229723
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(2-hydroxyethyl)-
• 9-(2-Hydroxyethyl)guanine

• Inchi： 1S/C7H9N5O2/c8-7-10-5-4(6(14)11-7)9-3-12(5)1-2-13/h3,13H,1-2H2,(H3,8,10,11,14)
• InChI Key： ZXOYFKBSRZDBBD-UHFFFAOYSA-N
• SMILES： OCCN1C=NC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 195.07577
• Monoisotopic Mass: 195.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.5
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Density: 1.86
• Boiling Point: 584.3°Cat760mmHg
• Flash Point: 307.1°C
• Refractive Index: 1.843
• PSA: 105.53
• LogP: -0.72470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 9-(2-Hydroxyethyl)guanine

Comprehensive Overview of 9-(2-Hydroxyethyl)guanine (CAS No. 23169-33-7): Properties, Applications, and Research Insights

9-(2-Hydroxyethyl)guanine (CAS No. 23169-33-7) is a chemically modified nucleoside derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, structurally related to the natural nucleobase guanine, features a 2-hydroxyethyl substitution at the 9-position, which enhances its solubility and reactivity. Its unique properties make it a valuable intermediate in the synthesis of antiviral agents, nucleotide analogs, and fluorescent probes. Researchers are particularly interested in its potential role in targeted drug delivery and molecular diagnostics, aligning with current trends in personalized medicine.

The growing demand for modified nucleosides like 9-(2-Hydroxyethyl)guanine is driven by advancements in cancer therapeutics and antiviral drug development. A frequent search query, "How does 9-(2-Hydroxyethyl)guanine interact with DNA polymerases?" reflects user interest in its mechanism of action. Studies suggest that this compound can inhibit viral replication by mimicking natural nucleotides, a property exploited in the design of broad-spectrum antivirals. Its low toxicity profile further supports its suitability for biomedical applications.

From a synthetic chemistry perspective, CAS No. 23169-33-7 is often utilized in click chemistry reactions due to its reactive hydroxyl group. This aligns with the rising popularity of bioorthogonal chemistry in live-cell imaging and drug discovery. Another trending question—"What are the spectroscopic characteristics of 9-(2-Hydroxyethyl)guanine?"—highlights its utility in UV-Vis and fluorescence spectroscopy for tracking biomolecular interactions. The compound’s absorption maxima at 254 nm makes it compatible with standard laboratory equipment.

Environmental and stability studies of 9-(2-Hydroxyethyl)guanine reveal its pH-dependent degradation, a critical factor for formulation scientists. Searches like "Is 9-(2-Hydroxyethyl)guanine stable in aqueous solutions?" are common among researchers optimizing storage conditions. Recent publications emphasize its compatibility with nanocarrier systems, addressing the industry’s focus on sustained-release formulations. Furthermore, its role in epigenetic modulation is under investigation, tying into the hot topic of gene expression control.

In summary, 9-(2-Hydroxyethyl)guanine (CAS No. 23169-33-7) bridges multiple disciplines, from medicinal chemistry to biomaterials science. Its versatility answers pressing needs in therapeutic innovation and diagnostic tool development, ensuring its relevance in cutting-edge research. As interest grows in precision medicine and green chemistry, this compound is poised to remain a focal point in scientific discourse.